[(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate

• Molecular Formula: C12H22O2
• Molecular Weight: 198.3 g/mol
• IUPAC Name: [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate
• InChI: InChI=1S/C12H22O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11?,12?/m0/s1
• InChI Key: XHXUANMFYXWVNG-GCVQQVDUSA-N
• SMILES: CC1CCC(C(C1)OC(=O)C)C(C)C
• Isomeric SMILES: C[C@H]1CCC(C(C1)OC(=O)C)C(C)C

Description

[(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate is an organic compound classified as an ester. It is derived from menthol and acetic acid. This compound is known for its pleasant minty aroma and is commonly used in the fragrance and flavor industries. Its molecular formula is C12H22O2, and it has a molecular weight of 198.30 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate can be synthesized through the esterification of menthol with acetic acid. This reaction typically involves the use of a catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of menthol to [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate .

Industrial Production Methods: In industrial settings, [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate is produced using similar esterification techniques but on a larger scale. The process involves the continuous addition of menthol and acetic acid into a reactor, along with a catalyst. The reaction mixture is then heated and stirred to achieve the desired conversion. The product is subsequently purified through distillation to obtain high-purity [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate .

Chemical Reactions Analysis

Types of Reactions: [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate undergoes various chemical reactions, including hydrolysis, reduction, and substitution.

Common Reagents and Conditions:

Hydrolysis: When treated with water in the presence of an acid or base, [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate hydrolyzes to produce menthol and acetic acid.

Reduction: Reduction of [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate using lithium aluminum hydride results in the formation of menthol.

Substitution: The ester group in [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate can be substituted with other functional groups using appropriate reagents.

Major Products:

Hydrolysis: Menthol and acetic acid

Reduction: Menthol

Substitution: Various substituted menthol derivatives depending on the reagents used.

Scientific Research Applications

[(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate has a wide range of applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of other organic compounds and as a reagent in various chemical reactions.

Biology: Its pleasant aroma makes it useful in studies related to olfactory receptors and sensory perception.

Medicine: [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate is investigated for its potential therapeutic properties, including its use as an analgesic and anti-inflammatory agent.

Industry: It is widely used in the fragrance and flavor industries to impart a minty aroma to products such as perfumes, cosmetics, and food items.

Mechanism of Action

The mechanism of action of [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate involves its interaction with olfactory receptors in the nasal cavity, leading to the perception of a minty aroma. In biological systems, it may exert its effects through interactions with specific molecular targets, such as ion channels and receptors involved in pain and inflammation pathways .

Comparison with Similar Compounds

• (1R)-(-)-Menthyl acetate
• Menthyl propionate
• Menthyl butyrate

Comparison: [(5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate is unique due to its specific stereochemistry, which imparts distinct olfactory properties compared to its enantiomer, (1R)-(-)-Menthyl acetate. While both compounds have similar chemical structures, their different spatial arrangements result in different sensory perceptions. Menthyl propionate and menthyl butyrate, on the other hand, have different acyl groups, leading to variations in their aroma profiles and chemical reactivity .